Cas no 1857320-88-7 (3-bromo-4-iodo-N-propylbenzene-1-sulfonamide)

• Product Name: 3-bromo-4-iodo-N-propylbenzene-1-sulfonamide
• CAS No: 1857320-88-7
• MF: C₉H₁₁BrINO₂S
• MW: 404.062612771988
• CID: 6520534
• PubChem ID: 165962124
• Update Time: 2025-07-21

3-bromo-4-iodo-N-propylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-bromo-4-iodo-N-propylbenzene-1-sulfonamide
• EN300-1452587
• 1857320-88-7

• Inchi： 1S/C9H11BrINO2S/c1-2-5-12-15(13,14)7-3-4-9(11)8(10)6-7/h3-4,6,12H,2,5H2,1H3
• InChI Key： NJHMHNBGSCUDFF-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1Br)S(NCCC)(=O)=O

Computed Properties

• Exact Mass: 402.87386g/mol
• Monoisotopic Mass: 402.87386g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 54.6Ų

Additional information on 3-bromo-4-iodo-N-propylbenzene-1-sulfonamide

Introduction to 3-bromo-4-iodo-N-propylbenzene-1-sulfonamide (CAS No. 1857320-88-7)

3-bromo-4-iodo-N-propylbenzene-1-sulfonamide, identified by the Chemical Abstracts Service Number (CAS No.) 1857320-88-7, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and synthetic organic chemistry. This compound belongs to the class of sulfonamides, which are widely recognized for their diverse biological activities and utility in the development of pharmaceutical agents. The structural features of 3-bromo-4-iodo-N-propylbenzene-1-sulfonamide, including the presence of both bromo and iodo substituents on a benzene ring, along with a propylamine-derived sulfonamide group, make it a versatile intermediate for further chemical modifications and functionalization.

The significance of this compound lies in its potential applications as a building block in the synthesis of more complex molecules. The bromo and iodo groups are particularly valuable in cross-coupling reactions, such as Suzuki-Miyaura, Stille, and Sonogashira couplings, which are fundamental in constructing biaryl structures. These types of reactions are pivotal in the development of novel pharmaceuticals, agrochemicals, and materials science applications. The sulfonamide moiety, on the other hand, introduces a polar and pharmacophorically rich group that can enhance solubility, binding affinity, and metabolic stability in drug candidates.

In recent years, there has been a surge in research focused on sulfonamide derivatives due to their broad spectrum of biological activities. Studies have demonstrated that sulfonamides can exhibit antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The specific arrangement of substituents in 3-bromo-4-iodo-N-propylbenzene-1-sulfonamide may contribute to unique interactions with biological targets, making it an attractive candidate for structure-activity relationship (SAR) studies. Researchers are exploring its potential as a lead compound or intermediate in the synthesis of new therapeutic agents targeting various diseases.

The synthesis of 3-bromo-4-iodo-N-propylbenzene-1-sulfonamide involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the bromo and iodo substituents typically involves halogenation reactions, while the sulfonamide group is often introduced via nucleophilic substitution or condensation reactions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, are employed to achieve high yields and purity. These synthetic strategies not only highlight the versatility of this compound but also showcase the advancements in synthetic methodologies that enable the efficient preparation of complex organic molecules.

The chemical properties of 3-bromo-4-iodo-N-propylbenzene-1-sulfonamide make it a valuable tool for medicinal chemists. The presence of both bromo and iodo atoms provides multiple sites for further functionalization, allowing chemists to tailor the molecule's properties for specific applications. Additionally, the sulfonamide group can be modified through various chemical reactions, such as acylation or amidation, to introduce additional pharmacophores or improve pharmacokinetic profiles. This flexibility makes 3-bromo-4-iodo-N-propylbenzene-1-sulfonamide a cornerstone in drug discovery pipelines.

Recent studies have begun to explore the computational modeling and molecular docking techniques to predict the binding interactions of 3-bromo-4-iodo-N-propylbenzene-1-sulfonamide with biological targets. These computational approaches are essential for understanding how small molecules interact with proteins and enzymes at the molecular level. By leveraging computational tools, researchers can identify potential lead compounds more efficiently and optimize their properties before moving into expensive experimental validations. This interdisciplinary approach combining organic chemistry with computational biology is revolutionizing drug discovery.

The pharmaceutical industry is increasingly recognizing the importance of sulfonamide derivatives due to their proven efficacy and safety profiles in clinical settings. While many well-known drugs containing sulfonamide moieties have been on the market for decades, there is still significant room for innovation. New derivatives like 3-bromo-4-iodo-N-propylbenzene-1-sulfonamide offer opportunities to develop next-generation therapeutics with improved efficacy or reduced side effects. The structural diversity provided by this compound allows for extensive SAR studies, which are crucial for optimizing drug candidates.

In conclusion,3-bromo-4-iodo-N-propylbenzene-1-sulfonamide (CAS No. 1857320-88-7) represents a promising intermediate in medicinal chemistry with broad applications in drug development. Its unique structural features make it an ideal candidate for further chemical modifications and functionalization through advanced synthetic techniques. As research continues to uncover new biological activities and synthetic methodologies,3-bromo-4-iodo-N-propylbenzene-1-sulfonamide is poised to play a significant role in future pharmaceutical innovations.